6-methyl-N,N-dipropylpiperidin-3-amine

• Molecular Formula: C12H26N2
• Molecular Weight: 198.35 g/mol
• IUPAC Name: 6-methyl-N,N-dipropylpiperidin-3-amine
• InChI: InChI=1S/C12H26N2/c1-4-8-14(9-5-2)12-7-6-11(3)13-10-12/h11-13H,4-10H2,1-3H3
• InChI Key: YNNXCUAXQXSZIF-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C1CCC(NC1)C

Description

6-Methyl-N,N-dipropylpiperidin-3-amine is a chemical compound with the molecular formula C12H26N2. It belongs to the class of piperidine derivatives, which are known for their wide range of applications in pharmaceuticals and organic synthesis . This compound is characterized by a piperidine ring substituted with a methyl group at the 6-position and dipropylamine groups at the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-methyl-N,N-dipropylpiperidin-3-amine can be achieved through several methods. One common approach involves the reductive amination of 6-methylpiperidin-3-one with dipropylamine. The reaction typically requires a reducing agent such as sodium cyanoborohydride or hydrogen gas in the presence of a catalyst like palladium on carbon .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of high-pressure hydrogenation reactors can also enhance the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

6-Methyl-N,N-dipropylpiperidin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding N-oxides.

Reduction: Reduction reactions can be performed using lithium aluminum hydride to yield secondary amines.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen atom, where alkyl halides can replace one of the dipropyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: N-oxides of this compound.

Reduction: Secondary amines with one propyl group replaced by hydrogen.

Substitution: Alkylated derivatives of the original compound.

Scientific Research Applications

6-Methyl-N,N-dipropylpiperidin-3-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its pharmacological properties, including potential use as an analgesic or antipsychotic agent.

Industry: Utilized in the production of specialty chemicals and as a building block for various chemical syntheses.

Mechanism of Action

The mechanism of action of 6-methyl-N,N-dipropylpiperidin-3-amine involves its interaction with specific molecular targets, such as neurotransmitter receptors in the central nervous system. The compound may act as an agonist or antagonist, modulating the activity of these receptors and influencing physiological responses. The exact pathways and molecular targets are still under investigation .

Comparison with Similar Compounds

Similar Compounds

6-Methylpiperidine: Lacks the dipropylamine groups, making it less versatile in chemical reactions.

N,N-Dipropylpiperidine: Does not have the methyl substitution, affecting its binding affinity and reactivity.

3-Piperidinamine: A simpler structure with different pharmacological properties.

Uniqueness

6-Methyl-N,N-dipropylpiperidin-3-amine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.